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Compound of Interest

Compound Name: 3-IODOBIPHENYL

Cat. No.: B1663909 Get Quote

An In-Depth Technical Guide to 3-Iodobiphenyl: Commercial Sourcing, Synthesis, and

Applications in Modern Research

For the researcher, scientist, or drug development professional, the strategic selection of

chemical building blocks is a critical determinant of project success. 3-Iodobiphenyl (CAS No.

20442-79-9) has emerged as a pivotal intermediate in the synthesis of complex organic

molecules, finding utility in fields ranging from pharmaceutical discovery to materials science.

Its utility is primarily derived from the reactivity of the carbon-iodine bond, which makes it an

excellent substrate for a variety of powerful cross-coupling reactions.

This guide provides a comprehensive technical overview of 3-iodobiphenyl, covering its

commercial availability, reliable synthesis protocols, key applications, and essential quality

control and safety measures. The information is structured to provide not just procedural steps,

but the underlying scientific rationale, empowering researchers to make informed decisions in

their work.

Physicochemical and Structural Data
A foundational understanding of a reagent's properties is essential before its inclusion in any

experimental design. 3-Iodobiphenyl is an aromatic organoiodine compound with the following

key characteristics.
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Property Value References

CAS Number 20442-79-9 [1][2][3]

Molecular Formula C₁₂H₉I [1][4]

Molecular Weight 280.10 g/mol [1][4][5]

Appearance Liquid or low-melting solid [2]

Melting Point 26.5 °C [1][3]

Boiling Point 149-152 °C @ 1 Torr [1]

Synonyms

m-Iodobiphenyl, 1-Iodo-3-

phenylbenzene, 3-Biphenyl

iodide

[1][3][4]

SMILES Code
IC1=CC(C2=CC=CC=C2)=CC

=C1
[2]

InChI Key
KAQUBIATNWQNRE-

UHFFFAOYSA-N
[1][2]

Commercial Availability and Procurement
3-Iodobiphenyl is readily available from a multitude of chemical suppliers, catering to needs

from laboratory-scale research to bulk manufacturing. Purity levels typically range from 96% to

over 99%, with sublimated grades available for applications demanding higher purity, such as

in organic electronics.

Representative Commercial Suppliers
The following table lists several established suppliers of 3-iodobiphenyl. Pricing is subject to

market fluctuations and should be confirmed by direct inquiry.
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Supplier Representative Purity Available Quantities

Tokyo Chemical Industry (TCI) >98.0% (GC) Gram to Kilogram scale

Sigma-Aldrich (Merck) 97% Gram to Kilogram scale

MedKoo Biosciences >97% 5g, 25g, Bulk Inquiry

AK Scientific, Inc. Varies Inquire for details

Henan Aochuang Chemical

Co., Ltd.
99% Inquire for details[1]

Shanghai Daken Advanced

Materials Co.,Ltd.
98.00% Inquire for details[6]

SARA Research &

Development Centre
Multiple grades Inquire for details[5]

Procurement Workflow
A systematic approach to procurement is crucial to ensure the quality and consistency of

starting materials. This involves supplier vetting, specification confirmation, and incoming

material verification.
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Procurement & Verification Workflow

Identify Potential
Suppliers

Request Quotations
& Specifications (CoA)

Evaluate Supplier
(Lead Time, Cost, Quality)

Place Purchase Order

Receive Shipment
& Quarantine

Perform Incoming
Quality Control (QC)

Release to Inventory
(Pass)

Meets Specs

Reject & Return
(Fail)

Out of Spec
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Synthesis Workflow

3-Aminobiphenyl HCl, H₂O, Ice NaNO₂ (aq) KI (aq)

step1

dropwise

step2

dropwise

Extraction
(Ethyl Acetate)

Purification
(Column Chromatography)

3-Iodobiphenyl
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

Oxidative
Addition

1

Ar-Pd(II)-I(L₂)

Transmetalation

2

Ar-Pd(II)-Ar'(L₂)

Reductive
Elimination

3

Product
(3-Ar'-biphenyl)

3-Iodobiphenyl

Ar'-B(OR)₂ Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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